2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-(3-hydroxy-3-thiophen-3-ylpropyl)acetamide
• InChI: InChI=1S/C19H23NO4S/c1-19(2)10-13-4-3-5-16(18(13)24-19)23-11-17(22)20-8-6-15(21)14-7-9-25-12-14/h3-5,7,9,12,15,21H,6,8,10-11H2,1-2H3,(H,20,22)
• InChI Key: AJSWUHPAJYJZJM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCCC(C3=CSC=C3)O)C
• Molecular Formula: C19H23NO4S
• Molecular Weight: 361.5 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)acetamide is a useful research compound. Its molecular formula is C19H23NO4S and its molecular weight is 361.46. The purity is usually 95%.
BenchChem offers high-quality 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-hydroxy-3-(thiophen-3-yl)propyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Crystal Structure

One area of research focuses on the synthesis and structural characterization of compounds with similar frameworks. For example, a study detailed the synthesis of a compound with a benzofuran moiety, exploring its crystal structure and highlighting its moderate herbicidal and fungicidal activities. This research underscores the versatility of benzofuran derivatives in developing compounds with agricultural applications (Hu Jingqian et al., 2016).

Antimicrobial and Anti-inflammatory Applications

Another significant application area is the development of compounds for antimicrobial and anti-inflammatory purposes. Derivatives of benzofuran have been synthesized and evaluated for their anti-inflammatory activity, revealing that certain derivatives exhibit significant anti-inflammatory properties. This research points to the therapeutic potential of benzofuran derivatives in treating inflammation-related disorders (K. Sunder & Jayapal Maleraju, 2013).

Generation of Structurally Diverse Libraries

Research has also been conducted on generating structurally diverse libraries from compounds containing thiophene moieties, similar to the compound . Such studies are foundational in drug discovery and development, offering a broad range of potential therapeutic agents for further exploration (G. Roman, 2013).